Cas no 1250139-35-5 (3-[[(3,4-Difluorophenyl)thio]methyl]Pyrrolidine)

• Product Name: 3-[[(3,4-Difluorophenyl)thio]methyl]Pyrrolidine
• CAS No: 1250139-35-5
• MF: C₁₁H₁₃F₂NS
• MW: 229.289428472519
• CID: 2129742
• Update Time: 2023-08-04

3-[[(3,4-Difluorophenyl)thio]methyl]Pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[[(3,4-difluorophenyl)thio]methyl]Pyrrolidine
• 3-[[(3,4-Difluorophenyl)thio]methyl]Pyrrolidine

• Inchi： 1S/C11H13F2NS/c12-10-2-1-9(5-11(10)13)15-7-8-3-4-14-6-8/h1-2,5,8,14H,3-4,6-7H2
• InChI Key： XYAKXLWNNGSUBR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Topological Polar Surface Area: 37.3